2-((2-Methoxy-5-methylphenyl)sulfonyl)-7,7-dimethyl-6,8-dioxa-2-azaspiro[3.5]nonane

• IUPAC Name: 2-(2-methoxy-5-methylphenyl)sulfonyl-7,7-dimethyl-6,8-dioxa-2-azaspiro[3.5]nonane
• InChI: InChI=1S/C16H23NO5S/c1-12-5-6-13(20-4)14(7-12)23(18,19)17-8-16(9-17)10-21-15(2,3)22-11-16/h5-7H,8-11H2,1-4H3
• InChI Key: IEERRCXXCJEYNI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OC)S(=O)(=O)N2CC3(C2)COC(OC3)(C)C
• Molecular Formula: C16H23NO5S
• Molecular Weight: 341.4 g/mol

Description

• Sulfonyl Group : The compound contains a sulfonyl group (R-S(=O)₂-OH), which is a versatile functional group in organic chemistry. Sulfonyl groups are often associated with acidity and reactivity due to the presence of the sulfonic acid moiety .
• Pyrrolidine Ring : The spirocyclic core features a pyrrolidine ring , a five-membered nitrogen heterocycle. Pyrrolidine rings are prevalent in bioactive molecules and play a crucial role in drug discovery .

Scientific Research Applications

Haptens Synthesis for Antibody Production

The synthesis of haptens containing dioxaphosphorinan methoxyacetic acid linker arms has been explored for producing antibodies against organophosphate pesticides. This approach involves the preparation of organophosphate, thiophosphate, and dithiophosphate haptens with functional carboxyl groups for conjugation to proteins, ultimately used as antigens for generating polyclonal sera. Such studies demonstrate the compound's potential application in developing diagnostic and therapeutic tools against chemical toxins (W. ten Hoeve et al., 1997).

Novel Organic Syntheses

Research has been conducted on the Ritter reaction, synthesizing spirocyclic and dihydroisoquinoline derivatives through interactions with nitriles, showcasing the compound's utility in creating complex organic molecules with potential pharmacological applications (Yu. S. Rozhkova et al., 2013).

Crystal Structure and Biological Activity

The crystal structure and biological activity of compounds structurally related to the query molecule have been investigated, providing insights into their chemical behavior and potential for biological interactions. Such studies offer a foundation for developing new drugs and materials based on the compound's structural framework (Lin Yuan et al., 2017).

Anticonvulsant Activity

The synthesis and evaluation of anticonvulsant activity of fluorinated N-phenyl- and N-benzyl-2-azaspiro[4.4]nonane- and [4.5]decane-1,3-dione derivatives have been explored, indicating the potential therapeutic applications of structurally related compounds. Such studies contribute to the development of new anticonvulsant drugs (J. Obniska et al., 2006).